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Compound of Interest

Compound Name: N-Ethylhexylamine

Cat. No.: B1595988

An In-depth Technical Guide to the Core Chemical Properties and Structure of N-
Ethylhexylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Ethylhexylamine, an aliphatic secondary amine, serves as a versatile intermediate in
various chemical syntheses. Its utility spans across industries, including the production of dyes,
coatings, pharmaceuticals, and as a component in oil field agents.[1] This document provides a
comprehensive overview of the core chemical properties and structural attributes of N-
Ethylhexylamine. It includes a detailed summary of its physicochemical data, spectroscopic
information, and standardized experimental protocols for its synthesis and characterization.
Furthermore, this guide presents visual workflows for its synthesis and analytical verification,
alongside critical safety and handling information.

Chemical Structure and Identification

N-Ethylhexylamine is a secondary amine characterized by an ethyl group and a hexyl group
attached to a nitrogen atom. The linear hexyl chain and the ethyl group contribute to its
physical and chemical behavior, including its solubility and reactivity.

Table 1: Structural and Identification Data
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Identifier Value

IUPAC Name N-ethylhexan-1-amine[2]

Synonyms N-Ethyl-1-hexanamine, Hexylethylamine[2][3]
CAS Number 20352-67-4[2]

Molecular Formula

C8H19N[1][2]

SMILES CCCCCCNCC[2][4]
o InChl=1S/C8H19N/c1-3-5-6-7-8-9-4-2/h9H,3-
n
8H2,1-2H3[2]
InChiKey WSTNFGAKGUERTC-UHFFFAOYSA-N[2][4]

Physicochemical Properties

The physicochemical properties of N-Ethylhexylamine are summarized in the table below.

These properties are crucial for its handling, storage, and application in various chemical

processes.

Table 2: Physicochemical Data for N-Ethylhexylamine

Property Value

Molecular Weight 129.24 g/mol [2][5]

Appearance Colorless liquid with an ammonia-like odor[1]
Boiling Point 163.0 + 8.0 °C at 760 mmHg[5]

Melting Point -66 °C (estimate)[5]

Density 0.8 £ 0.1 g/cm3[5]

Flash Point 39.7 £10.2 °C[5]

Vapor Pressure

2.1 + 0.3 mmHg at 25 °C[5]

Solubility Soluble in water, alcohols, and ether solvents[1]
LogP 2.76[5]
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylhexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylhexylamine
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H19N/c1-3-5-6-7-8-9-4-2/h9H%2C3-8H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylhexylamine
https://www.chembk.com/en/chem/N-Ethyl-Hexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylhexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylhexylamine
https://www.alfa-chemistry.com/cas_20352-67-4.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylhexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylhexylamine
https://www.alfa-chemistry.com/cas_20352-67-4.htm
https://www.benchchem.com/product/b1595988?utm_src=pdf-body
https://www.benchchem.com/product/b1595988?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylhexylamine
https://www.chemsrc.com/en/cas/20352-67-4_337422.html
https://www.chembk.com/en/chem/N-Ethyl-Hexylamine
https://www.chemsrc.com/en/cas/20352-67-4_337422.html
https://www.chemsrc.com/en/cas/20352-67-4_337422.html
https://www.chemsrc.com/en/cas/20352-67-4_337422.html
https://www.chemsrc.com/en/cas/20352-67-4_337422.html
https://www.chemsrc.com/en/cas/20352-67-4_337422.html
https://www.chembk.com/en/chem/N-Ethyl-Hexylamine
https://www.chemsrc.com/en/cas/20352-67-4_337422.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Synthesis of N-Ethylhexylamine via Reductive
Amination

A common method for the synthesis of N-Ethylhexylamine is the reductive amination of
hexanal with ethylamine.[1] This process involves the formation of an imine intermediate, which
is subsequently reduced to the final amine product.

Materials:

e Hexanal

o Ethylamine

e Hydrogen gas

e Palladium on carbon (Pd/C) catalyst
o Ethanol (solvent)

e Round-bottom flask

e Hydrogenation apparatus

e Magnetic stirrer

e Heating mantle

Procedure:

« In a round-bottom flask, dissolve hexanal in ethanol.

¢ Add an equimolar amount of ethylamine to the solution and stir for 30 minutes to form the
imine intermediate.

o Carefully add the Pd/C catalyst to the mixture.
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 Fit the flask to a hydrogenation apparatus and purge the system with nitrogen, followed by
hydrogen.

o Pressurize the system with hydrogen and heat the reaction mixture while stirring vigorously.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

e Once the reaction is complete, cool the mixture to room temperature and carefully vent the
hydrogen.

« Filter the reaction mixture through a pad of celite to remove the catalyst.
e Remove the solvent under reduced pressure.

e The crude product can be purified by fractional distillation to yield pure N-Ethylhexylamine.

Reactants

Reaction Steps Workup & Purification Final Product
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Caption: Synthesis workflow for N-Ethylhexylamine.

Analytical Characterization

The identity and purity of synthesized N-Ethylhexylamine can be confirmed using various
spectroscopic techniques.

Instrumentation:
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¢ Nuclear Magnetic Resonance (NMR) Spectrometer
« Infrared (IR) Spectrometer

¢ Gas Chromatograph-Mass Spectrometer (GC-MS)
Procedure:

* NMR Spectroscopy: Dissolve a small sample of the purified product in a suitable deuterated
solvent (e.g., CDCI3). Acquire *H and 3C NMR spectra to confirm the molecular structure.

¢ IR Spectroscopy: Obtain an IR spectrum of the neat liquid sample. Look for characteristic
peaks corresponding to N-H and C-N stretching vibrations.

¢ GC-MS: Inject a dilute solution of the sample into the GC-MS system. The gas
chromatogram will indicate the purity of the sample, and the mass spectrum will provide the
molecular weight and fragmentation pattern, further confirming the identity of the compound.

[2]
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Caption: Analytical workflow for N-Ethylhexylamine.

Safety and Handling

N-Ethylhexylamine is a hazardous chemical that requires careful handling to avoid exposure.
It is corrosive and can cause severe skin burns and eye damage.[6][7] It is also harmful if
swallowed and toxic if it comes into contact with skin or is inhaled.[6]

Personal Protective Equipment (PPE):
o Wear chemical-resistant gloves, protective clothing, and eye/face protection.[6][8]
o Use arespirator if ventilation is inadequate.[8]

Handling and Storage:

Use only in a well-ventilated area or under a chemical fume hood.[7][8]

Keep away from heat, sparks, open flames, and hot surfaces.[8]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][8]

Ground/bond container and receiving equipment to prevent static discharge.[8]

First Aid Measures:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[8]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control
center immediately.[8]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1595988?utm_src=pdf-body
https://www.benchchem.com/product/b1595988?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/Aldrich/292850
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13894~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:30:30~~Bis(2-ethylhexyl
https://www.sigmaaldrich.com/US/en/sds/Aldrich/292850
https://www.sigmaaldrich.com/US/en/sds/Aldrich/292850
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13894~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:30:30~~Bis(2-ethylhexyl
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.chembk.com/en/chem/N-Ethyl-Hexylamine
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Exposure to N-Ethylhexylamine

/ Ro% of Exlxiure \

Inhalation Skin Contact Eye Contact Ingestion

/ \

Immediate ACthIlS

Remove Contaminated Clothing Rinse Mouth
043 0 (FE2 A Rinse Skin with Water TSR [EyEs ) HEEr Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid protocol for N-Ethylhexylamine exposure.

Conclusion

This technical guide has provided a detailed overview of the chemical structure,
physicochemical properties, synthesis, and analytical characterization of N-Ethylhexylamine.
The information presented, including the structured data tables and procedural workflows, is
intended to support researchers, scientists, and drug development professionals in the safe
and effective use of this compound in their work. Adherence to the outlined safety protocols is
paramount when handling this hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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